molecular formula C22H27ClN2O3 B1240738 4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)- CAS No. 246517-66-8

4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)-

Cat. No.: B1240738
CAS No.: 246517-66-8
M. Wt: 402.9 g/mol
InChI Key: QHLRKDSRGUZHSH-SFHVURJKSA-N
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Properties

CAS No.

246517-66-8

Molecular Formula

C22H27ClN2O3

Molecular Weight

402.9 g/mol

IUPAC Name

N-[[(3S)-6-chloro-2,3-dihydro-1,4-benzodioxin-3-yl]methyl]-1-[1-(2-methoxyphenyl)piperidin-4-yl]methanamine

InChI

InChI=1S/C22H27ClN2O3/c1-26-20-5-3-2-4-19(20)25-10-8-16(9-11-25)13-24-14-18-15-27-21-7-6-17(23)12-22(21)28-18/h2-7,12,16,18,24H,8-11,13-15H2,1H3/t18-/m0/s1

InChI Key

QHLRKDSRGUZHSH-SFHVURJKSA-N

SMILES

COC1=CC=CC=C1N2CCC(CC2)CNCC3COC4=C(O3)C=C(C=C4)Cl

Isomeric SMILES

COC1=CC=CC=C1N2CCC(CC2)CNC[C@H]3COC4=C(O3)C=C(C=C4)Cl

Canonical SMILES

COC1=CC=CC=C1N2CCC(CC2)CNCC3COC4=C(O3)C=C(C=C4)Cl

Synonyms

BTS 79 018
BTS 79018
BTS-79 018
BTS-79018
BTS79018

Origin of Product

United States

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